Cas no 1147107-89-8 (4-(Benzyloxy)-2-chloroquinoline)

• Product Name: 4-(Benzyloxy)-2-chloroquinoline
• CAS No: 1147107-89-8
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 1091446
• PubChem ID: 42597517
• Update Time: 2025-06-14

4-(Benzyloxy)-2-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-chloroquinoline
• 2-chloro-4-phenylmethoxyquinoline
• SCHEMBL26607243
• 1147107-89-8
• SB69392
• Quinoline, 2-chloro-4-(phenylmethoxy)-
• 2-Chloro-4-(phenylmethoxy)quinoline
• DB-377097
• AT41121

• Inchi： 1S/C16H12ClNO/c17-16-10-15(13-8-4-5-9-14(13)18-16)19-11-12-6-2-1-3-7-12/h1-10H,11H2
• InChI Key： FTZCYYKIXFLTJZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC=CC2=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.0607417g/mol
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-(Benzyloxy)-2-chloroquinoline

Recent Advances in the Study of 4-(Benzyloxy)-2-chloroquinoline (CAS: 1147107-89-8)

4-(Benzyloxy)-2-chloroquinoline (CAS: 1147107-89-8) is a chloroquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have explored its structural modifications, pharmacokinetic properties, and mechanisms of action, shedding light on its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-(Benzyloxy)-2-chloroquinoline as a precursor for antimalarial agents. Researchers demonstrated that derivatives of this compound exhibited potent activity against Plasmodium falciparum, with IC50 values in the nanomolar range. The study highlighted the importance of the benzyloxy and chloro substituents in enhancing binding affinity to parasitic targets, providing a foundation for further optimization.

In addition to its antimalarial potential, 4-(Benzyloxy)-2-chloroquinoline has been explored as a scaffold for anticancer drug development. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the synthesis of novel quinoline-based inhibitors targeting protein kinases involved in tumor proliferation. The study found that modifications at the 4-position of the quinoline ring, particularly with benzyloxy groups, improved selectivity and reduced off-target effects. These findings underscore the versatility of this compound in drug design.

Pharmacokinetic studies of 4-(Benzyloxy)-2-chloroquinoline have also advanced in recent years. A 2023 European Journal of Pharmaceutical Sciences article evaluated its metabolic stability and bioavailability in rodent models. The results indicated moderate oral bioavailability and favorable tissue distribution, suggesting its suitability for further preclinical development. However, the study also identified potential metabolic liabilities, such as rapid glucuronidation, which may require structural optimization.

Emerging research has also explored the mechanistic underpinnings of 4-(Benzyloxy)-2-chloroquinoline's biological activity. A 2024 ACS Chemical Biology study utilized cryo-EM and molecular dynamics simulations to elucidate its binding mode with parasitic and human protein targets. The research revealed that the compound's chloroquinoline core interacts with conserved hydrophobic pockets, while the benzyloxy group contributes to target specificity. These insights are guiding the rational design of next-generation derivatives.

In conclusion, 4-(Benzyloxy)-2-chloroquinoline (CAS: 1147107-89-8) continues to be a promising scaffold in medicinal chemistry, with recent studies expanding its applications in infectious diseases and oncology. Ongoing research focuses on improving its pharmacokinetic profile and target selectivity, positioning it as a valuable tool for drug discovery. Future directions may include combinatorial chemistry approaches to explore its full therapeutic potential.